3-Ethoxy-3-(trifluoromethyl)piperidine
Overview
Description
“3-Ethoxy-3-(trifluoromethyl)piperidine” is a chemical compound with the molecular formula C8H14F3NO . It is a derivative of piperidine, a six-membered ring with one nitrogen atom . The trifluoromethyl group (CF3) and ethoxy group (C2H5O) attached to the piperidine ring are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds .
Molecular Structure Analysis
The molecular weight of “3-Ethoxy-3-(trifluoromethyl)piperidine” is approximately 197.20 . The compound contains a piperidine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms . Attached to this ring is an ethoxy group (C2H5O) and a trifluoromethyl group (CF3) .
Scientific Research Applications
Agrochemicals
3-Ethoxy-3-(trifluoromethyl)piperidine: derivatives are extensively used in the agrochemical industry. The incorporation of the trifluoromethyl group into agrochemicals enhances their effectiveness in protecting crops from pests. This is due to the unique physicochemical properties imparted by the fluorine atoms, which often result in increased stability and bioavailability of the compounds .
Pharmaceuticals
In the pharmaceutical sector, the trifluoromethyl group is valued for its ability to improve the metabolic stability of drugs3-Ethoxy-3-(trifluoromethyl)piperidine can serve as a building block for the synthesis of various pharmaceutical compounds, potentially leading to the development of new medications with improved efficacy and safety profiles .
Veterinary Medicine
Similar to its applications in human medicine, 3-Ethoxy-3-(trifluoromethyl)piperidine derivatives are used in veterinary products. These compounds can enhance the therapeutic index of veterinary drugs, making them safer and more effective for treating diseases in animals .
Future Directions
While specific future directions for “3-Ethoxy-3-(trifluoromethyl)piperidine” are not mentioned in the available literature, there is a growing interest in the development of fluorinated organic chemicals due to their unique physical and chemical properties . Therefore, it is expected that many novel applications of such compounds will be discovered in the future .
Mechanism of Action
- The compound may interact with proteins, affecting their function. For instance, molecular docking studies suggest that it could interact with Akt (PDB ID: 3O96) as a potential mechanism .
Mode of Action
Its potential applications in agrochemicals and pharmaceuticals warrant continued investigation . If you have any additional questions or need further clarification, feel free to ask! 😊
properties
IUPAC Name |
3-ethoxy-3-(trifluoromethyl)piperidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14F3NO/c1-2-13-7(8(9,10)11)4-3-5-12-6-7/h12H,2-6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XKWWSABABSQVRW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1(CCCNC1)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14F3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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